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Compound of Interest

Compound Name: Cyclononanol

Cat. No.: B11936173

An In-depth Technical Guide to Cyclopentanol

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cyclopentanol, a cyclic alcohol with
significant applications in the chemical and pharmaceutical industries. This document outlines
its chemical identity, physicochemical properties, synthesis methodologies, and its emerging
role in biological contexts.

Core Chemical Identifiers

Cyclopentanol, a five-membered ring alcohol, is a versatile organic compound.[1] Its
fundamental identifiers are crucial for regulatory and research purposes.

Identifier Value
CAS Number 96-41-3[2][3][4][5]
Molecular Formula C5H100[1][2][3][4][5]

Physicochemical Properties of Cyclopentanol

Cyclopentanol is a colorless, viscous liquid with a pleasant odor.[2][6] It is characterized by its
moderate solubility in water and high solubility in organic solvents, a consequence of its
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hydroxyl group and hydrocarbon ring structure.[1][7] The following table summarizes its key
physicochemical properties.

Property Value
Molecular Weight 86.13 g/mol [2]
Boiling Point 139-140 °CJ3]
Melting Point -19 °C[2][3]
Density 0.949 g/mL[3]
Flash Point 51 °C[6]

Moderately soluble (~5 g/L at room temperature)

Water Solubility 7

Refractive Index 1.4530 @ 20 °C[2][6]

Experimental Protocols for Synthesis

The synthesis of cyclopentanol can be achieved through various routes. Two prominent
methods are the direct hydration of cyclopentene and a two-step process involving
esterification followed by transesterification.

1. Direct Hydration of Cyclopentene

This method involves the direct addition of water to cyclopentene in the presence of a catalyst.
e Reaction: Cyclopentene + H20 — Cyclopentanol

o Catalyst: A thermostable strong acid cation exchange resin is effective.

o Reaction Conditions: The reaction is typically carried out in an autoclave at a temperature of
130-140°C with a stirring rate of 600 r/min.

e Reactant Ratio: A molar ratio of H20 to cyclopentene of 5.5-6.5:1 is used.
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e Yield: This process can achieve a cyclopentene conversion of 25.7% with a cyclopentanol
selectivity of 93% after 4 hours.[8]

2. Two-Step Synthesis from Cyclopentene
This process involves an initial addition-esterification reaction followed by transesterification.[9]
o Step 1: Addition-Esterification

o Reaction: Cyclopentene + Acetic Acid — Cyclopentyl Acetate

o Optimal Conditions: A temperature range of 333.15 to 353.15 K and a molar ratio of acetic
acid to cyclopentene between 2:1 and 3:1 are ideal.[9]

o Step 2: Transesterification
o Reaction: Cyclopentyl Acetate + Methanol — Cyclopentanol + Methyl Acetate

o Optimal Conditions: This reaction is best performed at a temperature between 323.15 and
343.15 K with a molar ratio of methanol to cyclopentyl acetate from 3:1 to 4:1.[9]

Thermodynamic analysis indicates that both reactions are exothermic, and lower temperatures
are favorable for the reactions.[9]

Biological Significance and Applications

Cyclopentanol and its derivatives are being explored for their potential biological activities and
have applications in the pharmaceutical and fragrance industries.[7][10] While specific
signaling pathways involving cyclopentanol are a subject of ongoing research, its structural
motif is found in some biologically active molecules. It is also used as a solvent and an
intermediate in the synthesis of other compounds.[1]

Visualizing the Synthesis Workflow

The following diagram illustrates the two-step synthesis of cyclopentanol from cyclopentene.
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Step 1: Addition-Esterification
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Caption: Two-step synthesis of Cyclopentanol from Cyclopentene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://en.wikipedia.org/wiki/Cyclopentanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=96-41-3
https://commonchemistry.cas.org/detail?cas_rn=96-41-3
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5854727.htm
https://www.solubilityofthings.com/cyclopentanol
https://www.researchgate.net/publication/293234859_Preparation_of_cyclopentanol_by_hydration_of_cyclopentene
https://www.researchgate.net/publication/276099638_Thermodynamic_analysis_of_synthesis_of_cyclopentanol_from_cyclopentene_and_comparison_with_experimental_data
http://mmsl.cz/pdfs/mms/2013/04/04.pdf
https://www.benchchem.com/product/b11936173#cyclononanol-cas-number-and-molecular-formula
https://www.benchchem.com/product/b11936173#cyclononanol-cas-number-and-molecular-formula
https://www.benchchem.com/product/b11936173#cyclononanol-cas-number-and-molecular-formula
https://www.benchchem.com/product/b11936173#cyclononanol-cas-number-and-molecular-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11936173?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11936173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

